4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide
Overview
Description
4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide, also known as CPDS, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential therapeutic applications and has shown promising results in various studies. In
Mechanism of Action
The mechanism of action of 4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the development of various diseases. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide in lab experiments is its high potency. This compound has been shown to be effective at low concentrations, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide. One area of interest is the development of this compound analogs that may have improved solubility and potency. Another area of interest is the study of this compound in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with 2-chloro-3-pyridinamine in the presence of a base. This reaction results in the formation of this compound, which is a white solid with a melting point of 220-222°C.
Scientific Research Applications
4-chloro-N-(2-chloro-3-pyridinyl)-2,5-dimethoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C13H12Cl2N2O4S |
|---|---|
Molecular Weight |
363.2 g/mol |
IUPAC Name |
4-chloro-N-(2-chloropyridin-3-yl)-2,5-dimethoxybenzenesulfonamide |
InChI |
InChI=1S/C13H12Cl2N2O4S/c1-20-10-7-12(11(21-2)6-8(10)14)22(18,19)17-9-4-3-5-16-13(9)15/h3-7,17H,1-2H3 |
InChI Key |
GFWLXIVUCNMYAV-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NC2=C(N=CC=C2)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NC2=C(N=CC=C2)Cl |
Origin of Product |
United States |
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